Disperse Red 134

• CAS RN: 12223-69-7
• Molecular Formula: C62H89CoN13O14P

Description

Disperse Red 134 is a type of dye that belongs to the single azo class. It is used for dyeing three vinegar fiber, polyester, and wool/polyester fiber. The molecular formula of Disperse Red 134 is C21H21N5O6, and it has a molecular weight of 439.42.

Synthesis Analysis

The synthesis of Disperse Red 134 involves the diazotization of 2-Cyano-4-nitroaniline, condensation with aniline and N,N-bis (3-methoxy-3-oxopropyl)benzenamine, and then coupling with a heavy nitride. Other research has shown the synthesis of similar disperse dyes using readily available starting materials.

Molecular Structure Analysis

The molecular structure of Disperse Red 134 is based on the single azo class. The analysis of similar dyes indicates that the adsorption process is related to Van der Waals dispersion force.

Chemical Reactions Analysis

While specific chemical reactions involving Disperse Red 134 are not detailed in the search results, the dye’s synthesis involves diazotization, condensation, and coupling reactions.

Physical And Chemical Properties Analysis

Disperse Red 134 is a red dye with a bluish tint. It has a molecular weight of 439.42 and a molecular formula of C21H21N5O6. More specific physical and chemical properties were not found in the search results.

Mechanism of Action

The mechanism of action for Disperse Red 134 as a dye involves its interaction with the material it is dyeing. The dye’s molecules are adsorbed onto the surface of the material, a process that is related to Van der Waals dispersion force.

Safety and Hazards

Safety data for Disperse Red 134 suggests that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid contact with skin and eyes.

Future Directions

While specific future directions for Disperse Red 134 were not found in the search results, research in the field of disperse dyes is ongoing. For example, studies are being conducted on the stability of disperse dyes in various applications, and new methods of synthesis are being explored. Additionally, the use of nanocomposite materials for dye removal from wastewater represents a significant area of interest.